Cas no 1594303-46-4 (3-(ethoxymethyl)-1-prolylpyrrolidine)

• Product Name: 3-(ethoxymethyl)-1-prolylpyrrolidine
• CAS No: 1594303-46-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5578612
• Update Time: 2025-06-26

3-(ethoxymethyl)-1-prolylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(ethoxymethyl)-1-pyrrolidinyl]-2-pyrrolidinyl-
• 3-(Ethoxymethyl)-1-prolylpyrrolidine
• 3-(ethoxymethyl)-1-prolylpyrrolidine

• Inchi： 1S/C12H22N2O2/c1-2-16-9-10-5-7-14(8-10)12(15)11-4-3-6-13-11/h10-11,13H,2-9H2,1H3
• InChI Key： LWJOZKCZUBGWOW-UHFFFAOYSA-N
• SMILES： C(N1CCC(COCC)C1)(C1CCCN1)=O

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 365.2±27.0 °C(Predicted)
• pka: 9.24±0.10(Predicted)

Additional information on 3-(ethoxymethyl)-1-prolylpyrrolidine

Introduction to 3-(ethoxymethyl)-1-prolylpyrrolidine (CAS No. 1594303-46-4)

3-(ethoxymethyl)-1-prolylpyrrolidine, with the CAS number 1594303-46-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities. The unique structure of 3-(ethoxymethyl)-1-prolylpyrrolidine makes it a valuable candidate for various applications, including the development of new therapeutic agents.

The molecular formula of 3-(ethoxymethyl)-1-prolylpyrrolidine is C₁₀H₂₁N₂O, and its molecular weight is approximately 187.28 g/mol. The compound features a pyrrolidine ring substituted with an ethoxymethyl group and a proline moiety, which contributes to its unique chemical and biological properties. The ethoxymethyl group enhances the lipophilicity of the molecule, while the proline moiety provides structural rigidity and conformational stability.

In recent years, 3-(ethoxymethyl)-1-prolylpyrrolidine has been studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its role in modulating G protein-coupled receptors (GPCRs), which are important targets for drug discovery. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has shown that 3-(ethoxymethyl)-1-prolylpyrrolidine can interact with specific GPCRs, potentially leading to the development of novel treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Beyond its potential as a GPCR modulator, 3-(ethoxymethyl)-1-prolylpyrrolidine has also been explored for its anti-inflammatory properties. Inflammatory responses are critical in maintaining tissue homeostasis but can become dysregulated in various diseases. Studies have demonstrated that 3-(ethoxymethyl)-1-prolylpyrrolidine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 3-(ethoxymethyl)-1-prolylpyrrolidine have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into drug formulations.

In addition to its therapeutic potential, 3-(ethoxymethyl)-1-prolylpyrrolidine has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets allows researchers to gain insights into complex biological systems and disease mechanisms. For example, it has been used to study the role of specific GPCRs in cellular signaling pathways and to identify novel drug targets.

The synthesis of 3-(ethoxymethyl)-1-prolylpyrrolidine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of proline derivatives with ethoxymethyl halides followed by ring closure to form the pyrrolidine ring. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

Safety considerations are an essential aspect of working with any chemical compound. While 3-(ethoxymethyl)-1-prolylpyrrolidine is not classified as a hazardous material or controlled substance, appropriate handling and storage practices should be followed to ensure safety in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 3-(ethoxymethyl)-1-prolylpyrrolidine (CAS No. 1594303-46-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting GPCRs and inflammatory pathways. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of complex biological systems.